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Compound of Interest

Compound Name: 2-Ethoxy-1-propanol

Cat. No.: B102468

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Ethoxy-1-
propanol in water and various organic solvents. The document is intended to be a valuable
resource for researchers, scientists, and professionals in drug development who utilize this
compound in their work. The guide details quantitative solubility data, experimental protocols
for solubility determination, and predictive methodologies for assessing solvent miscibility.

Executive Summary

2-Ethoxy-1-propanol, a propylene glycol ether, is a colorless liquid with a mild, sweet odor. It
is widely used as a solvent in various industrial and commercial applications, including the
formulation of coatings, inks, cleaning agents, and in the pharmaceutical industry. A thorough
understanding of its solubility characteristics is crucial for its effective application, particularly in
drug formulation and development where solvent selection is a critical parameter. This guide
consolidates available data on its solubility in aqueous and organic media, outlines
experimental procedures for solubility determination, and introduces predictive models for
solvent miscibility.

Solubility of 2-Ethoxy-1-propanol

The solubility of a substance is a fundamental chemical property that dictates its utility in
various applications. 2-Ethoxy-1-propanol exhibits a versatile solubility profile, being miscible
with water and a wide range of organic solvents.
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Aqueous Solubility

2-Ethoxy-1-propanol is readily soluble in water. The quantitative solubility of 2-ethoxy-1-
propanol in water at room temperature is well-documented.

Solvent Temperature (°C) Solubility ( g/100 mL)

Water 25 36.6[1][2]

Solubility in Organic Solvents

While precise quantitative solubility data for 2-ethoxy-1-propanol in a wide array of organic
solvents is not extensively published in the form of g/100mL, it is widely reported to be miscible
or soluble with many common organic solvents. Miscibility implies that the two liquids can be
mixed in all proportions to form a homogeneous solution.

Solvent Qualitative Solubility
Ethanol Miscible[3]

Diethyl Ether Miscible[3]

Acetone Miscible[1]

Chloroform Sparingly Soluble[4]
Ethyl Acetate Slightly Soluble[4]

It is also described as a good solvent for a variety of substances including resins, inks, and
adhesives, and is compatible with many oils, greases, and waxes.[3] This broad solvency is a
key attribute for its use in diverse formulations.

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry. The
appropriate method depends on the physical state of the solute and solvent, the expected
solubility range, and the required precision. For a liquid solute like 2-ethoxy-1-propanol, the
following general protocols can be employed.
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Visual Method for Determining Miscibility (Liquid-Liquid)

This is a straightforward method for qualitatively assessing the miscibility of two liquids.

Objective: To determine if 2-ethoxy-1-propanol and a selected organic solvent are miscible,
partially miscible, or immiscible at a given temperature.

Materials:

e 2-Ethoxy-1-propanol

e Solvent to be tested

o Graduated cylinders or pipettes

» Test tubes with stoppers

e Vortex mixer or shaker

o Constant temperature bath (optional)

Procedure:

o Ensure all glassware is clean and dry.

e Measure a specific volume (e.g., 5 mL) of 2-ethoxy-1-propanol and transfer it to a test tube.
e Measure an equal volume of the test solvent and add it to the same test tube.

o Stopper the test tube and shake it vigorously for 1-2 minutes using a vortex mixer or by
hand.

e Allow the mixture to stand and observe.
e Observation:
o Miscible: A single, clear, homogeneous phase is observed.

o Immiscible: Two distinct layers are formed.
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o Partially Miscible: The solution appears cloudy or forms an emulsion that may or may not
separate over time. To confirm partial miscibility, varying proportions of the two liquids can
be tested.

Flask Method for Quantitative Solubility of a Liquid in a
Liquid (Based on OECD 105 Guideline Principles)

This method is suitable for determining the saturation concentration of a liquid in another liquid.

Objective: To quantify the solubility of 2-ethoxy-1-propanol in a solvent at a specific
temperature.

Materials:

2-Ethoxy-1-propanol

e Solvent

o Flasks with stoppers

o Magnetic stirrer and stir bars

o Constant temperature water bath or incubator

e Analytical balance

e Gas chromatograph (GC) or other suitable analytical instrument

e Syringes and filters

Procedure:

» Prepare a series of flasks each containing a known volume and weight of the solvent.
o Place the flasks in a constant temperature bath set to the desired temperature (e.g., 25 °C).

¢ Add an excess amount of 2-ethoxy-1-propanol to each flask. The excess will form a
separate layer, ensuring that the solvent is saturated.
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o Stopper the flasks and stir the mixtures for a sufficient amount of time to reach equilibrium
(e.g., 24-48 hours). The stirring should be vigorous enough to ensure good mixing but not so
vigorous as to cause emulsification.

 After the equilibration period, stop the stirring and allow the phases to separate.

o Carefully extract a sample from the solvent phase, ensuring that none of the undissolved 2-
ethoxy-1-propanol is collected. This can be achieved by using a syringe and a filter.

o Determine the concentration of 2-ethoxy-1-propanol in the solvent sample using a pre-
calibrated analytical method, such as gas chromatography.

The average concentration from several replicate flasks is reported as the solubility.

Predictive Models for Solubility and Miscibility

In the absence of experimental data, predictive models can provide valuable estimates of
solubility and miscibility. Hansen Solubility Parameters (HSP) are a particularly useful tool for
this purpose.

Hansen Solubility Parameters (HSP)

The Hansen Solubility Parameters are based on the principle that "like dissolves like." Every
molecule is assigned three parameters, which represent the energy from dispersion forces
(dD), polar forces (dP), and hydrogen bonding (dH) between molecules. The similarity between
the HSP of a solute and a solvent can be used to predict solubility.

The Hansen Solubility Parameters for 2-ethoxy-1-propanol (or a closely related isomer) have
been reported as:

o 0D (Dispersion): 15.4 MPaY2
e OP (Polar): 6.3 MPaY2
e OH (Hydrogen Bonding): 6.0 MPaY2

To predict miscibility, the "Hansen distance" (Ra) between two substances is calculated using
the following equation:
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Ra2 = 4(8Dx - 8D2)2 + (3P1 - 8P2)2 + (5H: - 5Ha)2

A smaller Hansen distance indicates a higher likelihood of miscibility. A common rule of thumb
Is that if the calculated Ra is less than the interaction radius (Ro) of the solute, the solvent will
dissolve the solute.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of 2-
ethoxy-1-propanol in a solvent.
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Figure 1: Experimental workflow for determining the solubility of 2-Ethoxy-1-propanol.
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Conclusion

2-Ethoxy-1-propanol is a versatile solvent with high water solubility and miscibility with a wide
range of organic solvents. This guide has provided a summary of its known solubility
characteristics, detailed experimental protocols for determining its solubility, and an introduction
to predictive models such as Hansen Solubility Parameters. For researchers, scientists, and
drug development professionals, a thorough understanding of these properties is essential for
leveraging the full potential of 2-ethoxy-1-propanol in their applications. While quantitative
data in organic solvents is limited in publicly available literature, the provided experimental and
predictive methodologies offer robust approaches to assess its solubility for specific formulation
needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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